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Compound of Interest

Compound Name: 2,2,3-Trimethylbutane

Cat. No.: B165475 Get Quote

Triptane: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Triptane, systematically known as 2,2,3-trimethylbutane, is a highly branched saturated

hydrocarbon. It is an isomer of heptane and is of significant interest due to its excellent anti-

knock properties, making it a valuable component in high-octane fuels. This technical guide

provides an in-depth overview of triptane, including its chemical and physical properties,

detailed experimental protocols for its synthesis and analysis, and a summary of its primary

application. It is crucial to distinguish triptane, the alkane, from triptans, a class of drugs used to

treat migraines. This document pertains exclusively to the chemical compound 2,2,3-
trimethylbutane.

Physicochemical Properties of Triptane
The following table summarizes the key physicochemical properties of triptane.
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Property Value Reference

CAS Number 464-06-2 [cite: ]

Molecular Formula C₇H₁₆ [cite: ]

Molecular Weight 100.21 g/mol [cite: ]

Appearance Colorless liquid [cite: ]

Density 0.69 g/mL at 25 °C

Melting Point -25 °C

Boiling Point 80.9 °C

Refractive Index n20/D 1.389

Vapor Pressure 3.37 psi at 37.7 °C

Autoignition Temperature 842 °F

Flash Point -7 °C (closed cup)

Solubility

Insoluble in water; Soluble in

alcohol and other non-polar

solvents.[1][2]

Synthesis of Triptane
Triptane can be synthesized through various methods, with the conversion of methanol over a

zinc iodide catalyst being a well-documented approach.[3][4][5]

Experimental Protocol: Synthesis of Triptane from
Methanol
This protocol is based on the catalytic conversion of methanol to triptane using zinc iodide.

Materials:

Methanol (reagent grade)
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Zinc Iodide (ZnI₂) (anhydrous)

Isopropanol (initiator)

Pressure tube with a stir bar

Oil bath

Argon or Nitrogen gas supply

Standard laboratory glassware

Procedure:

Preparation of the Reaction Mixture:

In a clean, dry pressure tube equipped with a stir bar, add zinc iodide (e.g., 2.27 g).

Replace the air in the pressure tube with an inert gas (argon or nitrogen).

Using a syringe, inject methanol (e.g., 1.00 mL, 790 mg) and isopropanol (e.g., 50.0 µL)

into the pressure tube.[4] The molar ratio of methanol to ZnI₂ typically ranges from 2:1 to

3:1.[4]

Seal the pressure tube.

Reaction:

Place the pressure tube in an oil bath preheated to 200 °C.[3][4][5]

Stir the reaction mixture for the desired period, typically 2-3 hours.[4][5]

Caution: The reaction is performed under pressure. Use a blast shield and appropriate

safety measures.

Work-up and Product Isolation:

After the reaction is complete, cool the pressure tube to room temperature.
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Carefully vent the tube to release any pressure from volatile byproducts.

Upon cooling, the reaction mixture will separate into three phases: an upper hydrocarbon

layer, a lower aqueous layer, and some solid.[4]

Separate the upper hydrocarbon layer, which contains triptane.

The organic layer can be washed with water and dried over a suitable drying agent (e.g.,

anhydrous sodium sulfate).

The crude product can be purified by distillation.

Reaction Pathway
The conversion of methanol to triptane over zinc iodide is proposed to proceed through a two-

stage mechanism.[3][4] The initial stage involves the formation of a carbon-carbon bond, likely

producing ethylene.[3][4] This is followed by a series of homogeneously catalyzed sequential

cationic methylations of olefinic intermediates.[3][4]
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Caption: Reaction pathway for the synthesis of triptane from methanol.

Analytical Methods
Gas chromatography-mass spectrometry (GC-MS) is a suitable technique for the analysis of

triptane and other branched alkanes.

Experimental Protocol: GC-MS Analysis of Triptane
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This protocol provides a general guideline for the analysis of triptane in a hydrocarbon mixture.

Instrumentation:

Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

Capillary column suitable for hydrocarbon analysis (e.g., non-polar column)

Helium carrier gas

Sample Preparation:

Liquid Samples: Dilute the sample in a volatile solvent such as hexane or pentane to an

appropriate concentration (e.g., 1-10 ppm).

Solid Samples: If triptane is to be extracted from a solid matrix, use a suitable solvent and

extraction technique (e.g., soxhlet extraction, sonication).

GC-MS Parameters:

Injector Temperature: 250 °C

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

Oven Temperature Program:

Initial temperature: 40 °C, hold for 2 minutes

Ramp: 10 °C/min to 250 °C

Hold at 250 °C for 5 minutes

(This program should be optimized based on the specific column and sample matrix)

MS Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

Ionization Mode: Electron Ionization (EI) at 70 eV
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Scan Range: m/z 40-200

Data Analysis:

Identify the triptane peak based on its retention time and comparison of its mass spectrum

with a reference spectrum from a library (e.g., NIST).

The mass spectrum of triptane is characterized by a molecular ion peak (m/z 100) and

prominent fragment ions.

Quantification can be performed using an internal or external standard method.

Applications
The primary application of triptane is as a high-performance fuel additive. Its highly branched

structure results in a very high research octane number (RON), which helps to prevent engine

knocking in internal combustion engines. This property has made it a subject of interest for

aviation and high-performance gasolines.

Conclusion
Triptane (2,2,3-trimethylbutane) is a valuable chemical with well-defined properties and

synthesis routes. Its primary application as a high-octane fuel component underscores its

importance in the petrochemical industry. The experimental protocols and reaction pathway

provided in this guide offer a comprehensive resource for researchers and scientists working

with this compound. It is imperative to differentiate triptane from the unrelated class of migraine

medications known as triptans.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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